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molecular formula C11H8N4 B8423506 4-(1H-1,2,4-triazole-1-yl)-quinoline

4-(1H-1,2,4-triazole-1-yl)-quinoline

Cat. No. B8423506
M. Wt: 196.21 g/mol
InChI Key: QCJBRMIMTULQTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05830903

Procedure details

3.27 g of 4-chloro-quinoline, 1.38 g of 1H-1,2,4-triazole and 0.21 g of 1H-1,2,4-triazole hydrochloride are mixed in 10 ml of dimethyl-formamide for 1 hour at 80° C. The reaction mixture is added to 50 ml of water, neutralized with cc. aqueous ammonia, the precipitate is filtered, washed with water and recrystallized from 15 ml of ethanol. 2.47 g /63%/ of 4-(1H-1,2,4-triazole-1-yl)-quinoline (Substance 1) are obtained. M.p.:147°-149° C.
Name
4-chloro-quinoline
Quantity
3.27 g
Type
reactant
Reaction Step One
Name
1H-1,2,4-triazole
Quantity
1.38 g
Type
reactant
Reaction Step One
Name
1H-1,2,4-triazole hydrochloride
Quantity
0.21 g
Type
reactant
Reaction Step One
Name
dimethyl-formamide
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
4-(1H-1,2,4-triazole-1-yl)-quinoline

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[N:5]=[CH:4][CH:3]=1.[NH:12]1[CH:16]=[N:15][CH:14]=[N:13]1.Cl.N1C=NC=N1.O>CN(C)C=O>[N:12]1([C:2]2[C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[N:5]=[CH:4][CH:3]=2)[CH:16]=[N:15][CH:14]=[N:13]1 |f:2.3|

Inputs

Step One
Name
4-chloro-quinoline
Quantity
3.27 g
Type
reactant
Smiles
ClC1=CC=NC2=CC=CC=C12
Name
1H-1,2,4-triazole
Quantity
1.38 g
Type
reactant
Smiles
N1N=CN=C1
Name
1H-1,2,4-triazole hydrochloride
Quantity
0.21 g
Type
reactant
Smiles
Cl.N1N=CN=C1
Name
dimethyl-formamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
water
Quantity
50 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
aqueous ammonia, the precipitate is filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
recrystallized from 15 ml of ethanol

Outcomes

Product
Name
4-(1H-1,2,4-triazole-1-yl)-quinoline
Type
product
Smiles
N1(N=CN=C1)C1=CC=NC2=CC=CC=C12

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.